Cas no 1211540-27-0 ()
structure
Product Name:
CAS No:1211540-27-0
MF:C6H6ClNO3
MW:175.569740772247
CID:6646482
PubChem ID:66661522
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C6H6ClNO3/c1-3-5(6(9)10)8-4(2-7)11-3/h2H2,1H3,(H,9,10)
- InChI Key： NZCPWBKHVWVZCL-UHFFFAOYSA-N
- SMILES： ClCC1=NC(C(=O)O)=C(C)O1
Computed Properties
- Exact Mass: 175.0036207g/mol
- Monoisotopic Mass: 175.0036207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.3Ų
Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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